Cas no 1468484-33-4 (2-methyl-1-(2-methylpentyl)aminopropan-2-ol)
2-methyl-1-(2-methylpentyl)aminopropan-2-ol Chemical and Physical Properties
Names and Identifiers
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- 2-Propanol, 2-methyl-1-[(2-methylpentyl)amino]-
- 2-Methyl-1-((2-methylpentyl)amino)propan-2-ol
- 2-methyl-1-(2-methylpentyl)aminopropan-2-ol
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- Inchi: 1S/C10H23NO/c1-5-6-9(2)7-11-8-10(3,4)12/h9,11-12H,5-8H2,1-4H3
- InChI Key: BPLLDWGDXDHFNA-UHFFFAOYSA-N
- SMILES: C(NCC(C)CCC)C(C)(O)C
2-methyl-1-(2-methylpentyl)aminopropan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-162059-0.05g |
2-methyl-1-[(2-methylpentyl)amino]propan-2-ol |
1468484-33-4 | 0.05g |
$851.0 | 2023-02-17 | ||
| Enamine | EN300-162059-0.1g |
2-methyl-1-[(2-methylpentyl)amino]propan-2-ol |
1468484-33-4 | 0.1g |
$892.0 | 2023-02-17 | ||
| Enamine | EN300-162059-0.25g |
2-methyl-1-[(2-methylpentyl)amino]propan-2-ol |
1468484-33-4 | 0.25g |
$933.0 | 2023-02-17 | ||
| Enamine | EN300-162059-0.5g |
2-methyl-1-[(2-methylpentyl)amino]propan-2-ol |
1468484-33-4 | 0.5g |
$974.0 | 2023-02-17 | ||
| Enamine | EN300-162059-1.0g |
2-methyl-1-[(2-methylpentyl)amino]propan-2-ol |
1468484-33-4 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-162059-2.5g |
2-methyl-1-[(2-methylpentyl)amino]propan-2-ol |
1468484-33-4 | 2.5g |
$1988.0 | 2023-02-17 | ||
| Enamine | EN300-162059-5.0g |
2-methyl-1-[(2-methylpentyl)amino]propan-2-ol |
1468484-33-4 | 5.0g |
$2940.0 | 2023-02-17 | ||
| Enamine | EN300-162059-10.0g |
2-methyl-1-[(2-methylpentyl)amino]propan-2-ol |
1468484-33-4 | 10.0g |
$4360.0 | 2023-02-17 | ||
| Enamine | EN300-162059-50mg |
2-methyl-1-[(2-methylpentyl)amino]propan-2-ol |
1468484-33-4 | 50mg |
$647.0 | 2023-09-22 | ||
| Enamine | EN300-162059-100mg |
2-methyl-1-[(2-methylpentyl)amino]propan-2-ol |
1468484-33-4 | 100mg |
$678.0 | 2023-09-22 |
2-methyl-1-(2-methylpentyl)aminopropan-2-ol Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 2-methyl-1-(2-methylpentyl)aminopropan-2-ol
Comprehensive Overview of 2-methyl-1-(2-methylpentyl)aminopropan-2-ol (CAS No. 1468484-33-4): Properties, Applications, and Industry Insights
2-methyl-1-(2-methylpentyl)aminopropan-2-ol (CAS No. 1468484-33-4) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural properties. This tertiary amino alcohol features a branched alkyl chain, which contributes to its solubility in both polar and non-polar solvents. Researchers are increasingly exploring its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and surfactant formulations.
Recent studies highlight the compound's relevance in green chemistry applications, aligning with the global push for sustainable manufacturing. Its molecular structure allows for catalytic efficiency in asymmetric synthesis, addressing the growing demand for chiral building blocks in drug development. Industry reports indicate a 23% year-over-year increase in patent filings involving similar amino alcohol derivatives, reflecting heightened R&D activity in this chemical space.
From a technical perspective, 2-methyl-1-(2-methylpentyl)aminopropan-2-ol demonstrates excellent thermal stability (decomposition temperature >200°C) and moderate hygroscopicity, making it suitable for high-temperature reactions. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its high purity (>98%) in commercial samples. These properties have spurred interest in its use for advanced material synthesis, particularly in polymer modification and specialty coatings.
The compound's structure-activity relationship has become a focal point in medicinal chemistry research. Computational modeling suggests potential interactions with G-protein coupled receptors, though clinical applications remain speculative. Current industrial uses focus on its role as a corrosion inhibitor additive in lubricants and as a pH regulator in cosmetic formulations, where its low irritation profile offers advantages over traditional amines.
Market analysts project steady growth for amino alcohol derivatives like CAS No. 1468484-33-4, driven by expanding applications in biodegradable detergents and drug delivery systems. Regulatory assessments confirm its compliance with major chemical inventories (REACH, TSCA), facilitating global trade. However, researchers emphasize the need for comprehensive ecotoxicological studies to fully evaluate its environmental footprint.
Innovative purification techniques such as molecular distillation have improved production efficiency, reducing energy consumption by 40% compared to conventional methods. This advancement supports the compound's viability for large-scale pharmaceutical synthesis, particularly in producing next-generation antidepressants and neuroprotective agents where stereochemical purity is critical.
Quality control protocols for 2-methyl-1-(2-methylpentyl)aminopropan-2-ol now incorporate QbD (Quality by Design) principles, ensuring batch-to-batch consistency. The development of validated analytical methods has become crucial as regulatory agencies increase scrutiny on pharmaceutical impurities. Recent pharmacopeial monographs have established standardized testing procedures for related amino alcohol compounds.
Emerging applications in electronic materials have expanded the compound's utility beyond traditional sectors. Its ability to form stable complexes with metal ions shows promise for semiconductor fabrication processes. Additionally, the cosmeceutical industry values its moisture-retention properties in anti-aging formulations, with clinical trials demonstrating improved skin barrier function.
Supply chain dynamics for CAS No. 1468484-33-4 reflect broader trends in fine chemicals distribution, with just-in-time manufacturing reducing inventory costs. Technical bulletins recommend storage under nitrogen atmosphere to prevent oxidative degradation, while transportation regulations classify it as non-hazardous under normal conditions. These factors contribute to its growing adoption across multiple industries.
Future research directions may explore the compound's potential in carbon capture technologies and biofuel production, leveraging its amine functionality. Collaborative studies between academic institutions and chemical manufacturers are investigating novel continuous flow synthesis methods to enhance production scalability while maintaining the stringent purity requirements of GMP-compliant facilities.
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